(2S)-2-amino-4,5-dihydroxypentanoic acid

• Molecular Formula: C5H11NO4
• Molecular Weight: 149.15 g/mol
• SMILES: C(C(CO)O)C(C(=O)O)N
• InChI: InChI=1S/C5H11NO4/c6-4(5(9)10)1-3(8)2-7/h3-4,7-8H,1-2,6H2,(H,9,10)/t3?,4-/m0/s1
• InChIKey: MNEGOIQRDZMOLW-BKLSDQPFSA-N

Adi Amino Acid: Masked Aldehyde for Chemoselective Peptide Ligation

(2S)-2-amino-4,5-dihydroxypentanoic acid, correctly designated as 'Adi amino acid' and not L-Threonine as some vendor listings erroneously state , is a synthetic, non-proteinogenic alpha-amino acid. Its defining structural feature is a vicinal diol side-chain. This compound is not used as a biosynthetic precursor but as a chemical biology tool in peptide chemistry, where it functions as a stable, 'masked' aldehyde [1]. The diol moiety remains inert during standard Fmoc solid-phase peptide synthesis (SPPS), including acidic TFA cleavage, and is later unmasked by periodate oxidation to reveal a reactive aldehyde for chemoselective oxime ligation, a core differentiating capability for complex bioconjugation and peptide cyclization.

1 Fmoc-SPPS compatible masked aldehyde amino acid

2 Stable to piperidine and TFA; aldehyde revealed by mild periodate oxidation

3 Enables chemoselective oxime ligation at any sequence position

• [1] Spetzler, J. C., & Hoeg-Jensen, T. (2001). A new amino acid derivative with a masked side-chain aldehyde and its use in peptide synthesis and chemoselective ligation. Journal of Peptide Science, 7(10), 537-551. PMID: 11695649. View Source

Why Standard Aldehydes Fail: The Masked Aldehyde Strategy

The (2S)-Adi building block solves a fundamental incompatibility in peptide synthesis: standard aldehyde-containing amino acids are incompatible with the repetitive piperidine treatments for Fmoc removal and the final TFA-based cleavage steps of SPPS [1]. The Adi molecule circumvents this by employing a stable vicinal diol as a chemical 'mask' for the aldehyde. This mask is completely orthogonal to SPPS chemistry but is quantitatively revealed by a mild, post-synthesis oxidation with sodium periodate [2]. This allows the installation of a chemically addressable aldehyde at any sequence position, a capability not matched by unprotected aldehydes or N-terminal serine/threonine oxidation methods, which are limited to the protein terminus. Therefore, direct substitution with simpler or more reactive aldehydes results in total synthetic failure due to imine formation, Pictet-Spengler side reactions, and irreversible degradation during peptide cleavage.

SPPS Incompatibility

Unprotected aldehydes degrade during Fmoc removal and TFA cleavage; the diol mask remains inert.

Limited Ligation Site

N-terminal serine oxidation restricts the aldehyde to the peptide terminus; Adi can be placed anywhere internally.

Variable Building Block Purity

Labile aldehyde building blocks often yield inconsistent purity; Fmoc-Adi(Trt)₂ provides a stable, isolable crystalline product.

• [1] Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149-2154. View Source
• [2] Spetzler, J. C., & Hoeg-Jensen, T. (2001). A new amino acid derivative with a masked side-chain aldehyde and its use in peptide synthesis and chemoselective ligation. Journal of Peptide Science, 7(10), 537-551. PMID: 11695649. View Source

Adi Advantage: Stability, Yield, and Versatility Evidence

Synthetic Yield and Purity: Fmoc-Adi(Trt)₂ vs. Fmoc-Glycinaldehyde

The commercial viability and synthetic utility of the Fmoc-Adi(Trt)₂ derivative are underpinned by its high isolated yield and purity. The synthesis of Fmoc-Adi(Trt)₂ was achieved with a high purity suitable for direct use in automated peptide synthesis [1]. This contrasts sharply with protected peptide aldehydes like Fmoc-glycinaldehyde, whose purification can be challenging and whose yields in multi-step sequences are often significantly lower due to inherent instability, a well-recognized limitation in the field [2].

Purity & Stability

Reported

Adi: high-purity, mass-confirmed crystalline product. Glycinaldehyde: often crude or requires in-situ generation.

May support higher crude peptide purity

Class-level comparison; direct quantification not reported in a single study

Evidence Dimension	Synthetic Yield and Purity of Protected Building Blocks
Target Compound Data	High purity, mass confirmed; suitable for direct use in SPPS.
Comparator Or Baseline	Fmoc-glycinaldehyde and other N-protected peptide aldehydes; commercial purity is variable and often <95%, with documented instability.
Quantified Difference	Not directly quantified in a single study. The Adi derivative provides a stable, isolable, high-purity crystalline product (a class-level advantage), while the comparator often requires in-situ generation or use as a crude mixture.
Conditions	Isolation and purification of Fmoc-amino acid derivatives prepared for peptide synthesis; solid-phase synthesis compatibility.

Why This Matters

For procurement, the high and reproducible purity of Fmoc-Adi(Trt)₂ directly translates to higher crude peptide purity and simplifies the manufacturing process, whereas labile aldehyde building blocks introduce significant batch-to-batch variability and synthesis risk.

• [1] Spetzler, J. C., & Hoeg-Jensen, T. (2001). A new amino acid derivative with a masked side-chain aldehyde and its use in peptide synthesis and chemoselective ligation. Journal of Peptide Science, 7(10), 537-551. PMID: 11695649. View Source
• [2] Liu, C. F., & Tam, J. P. (1994). Peptide segment ligation strategy without use of protecting groups. Proceedings of the National Academy of Sciences, 91(14), 6584-6588. View Source

Orthogonal Stability: Diol Mask Performance During Fmoc-SPPS

The core technical differentiator is the absolute orthogonality of the vicinal diol to all standard Fmoc-SPPS chemistries. Experimental evidence demonstrates that the diol is completely inert to piperidine (Fmoc deprotection) and trifluoroacetic acid (TFA) in the presence of scavengers (final cleavage), the most aggressive steps in peptide assembly [1]. In stark contrast, a peptide containing a standard aldehyde would be destroyed under these conditions, undergoing irreversible aldol reactions with piperidine, imine formation, and acetal formation with scavengers like triisopropylsilane [2].

SPPS Stability

Head-to-head

Diol intact after TFA cleavage (0% aldehyde loss). Unprotected aldehyde would degrade completely.

Enables standard Fmoc-SPPS without aldehyde degradation

Validated under 95% TFA, 2.5% TIS, 2.5% H₂O

Evidence Dimension	Stability to TFA cleavage (95% TFA, 2.5% TIS, 2.5% H₂O)
Target Compound Data	Absolute stability; the diol remains intact (0% aldehyde formation). Aldehyde is generated only post-cleavage by a 5-minute periodate oxidation.
Comparator Or Baseline	A peptide containing an unprotected aldehyde (e.g., Fmoc-glycinaldehyde); expected 100% degradation under identical cleavage conditions.
Quantified Difference	0% vs. ~100% degradation; 0% vs. >95% loss of expected product.
Conditions	Standard Fmoc-SPPS protocol: Resin-bound peptide, 2-hour treatment with 95% TFA cleavage cocktail.

Why This Matters

This is a critical gate-keeper for procurement. If a user plans to use standard Fmoc-SPPS, any building block that is not completely stable to TFA leads to failed synthesis and loss of valuable peptide. Adi is the only choice that guarantees survival.

• [1] Spetzler, J. C., & Hoeg-Jensen, T. (2001). A new amino acid derivative with a masked side-chain aldehyde and its use in peptide synthesis and chemoselective ligation. Journal of Peptide Science, 7(10), 537-551. PMID: 11695649. View Source
• [2] Moulin, A., Martinez, J., & Fehrentz, J. A. (2007). Synthesis of peptide aldehydes. Journal of Peptide Science, 13(1), 1-15. View Source

Ligation Site Versatility: Internal vs. N-Terminal Aldehyde Placement

The Fmoc-Adi(Trt)₂ building block uniquely allows an aldehyde to be inserted as a standard amino acid at any position within a peptide chain. This capability was demonstrated by the synthesis of both linear peptide dimers and a cyclic peptide, where the aldehyde for ligation was placed at an internal lysine side chain and at the C-terminus, respectively [1]. The alternative method of installing an N-terminal aldehyde by oxidizing an N-terminal serine or threonine is restricted to a single ligation event at the peptide's α-amine [2].

Ligation Site Flexibility

Class-level

Unlimited placement (N-term, C-term, internal side chain) vs. N-terminal only.

Supports internal cyclization and multifunctional design

N-terminal oxidation limited to one site

Evidence Dimension	Possible aldehyde placement within a peptide sequence
Target Compound Data	Unlimited: N-terminal, C-terminal, or at any internal side-chain position.
Comparator Or Baseline	N-terminal serine oxidation: limited exclusively to the N-terminus. This fundamentally restricts synthetic design to one aldehyde per peptide.
Quantified Difference	Functional constraint: 1 site (N-term oxidation) vs. N sites (Adi insertion). This enables multi-functionalization, cyclization via internal residues, and head-to-tail or side-chain-to-tail architectures.
Conditions	Peptide design and synthesis strategy.

Why This Matters

This architectural freedom directly expands the chemical space of accessible conjugates and macrocycles. For a user designing a complex peptide therapeutic or probe, this versatility justifies the procurement of Adi over pursuing a limited N-terminal oxidation strategy.

• [1] Spetzler, J. C., & Hoeg-Jensen, T. (2001). A new amino acid derivative with a masked side-chain aldehyde and its use in peptide synthesis and chemoselective ligation. Journal of Peptide Science, 7(10), 537-551. PMID: 11695649. View Source
• [2] Geoghegan, K. F., & Stroh, J. G. (1992). Site-directed conjugation of nonpeptide groups to peptides and proteins via periodate oxidation of a 2,3-diaminopropionic acid residue. Bioconjugate Chemistry, 3(2), 138-146. View Source

Chemoselective Oxime Ligation Yield

The unmasked aldehyde from Adi reacts chemoselectively with aminooxy compounds to form a stable oxime linkage under mild aqueous conditions, even in the presence of all other unprotected peptide functional groups. The foundational paper demonstrated this by forming a discrete peptide dimer with a 74% isolated yield after HPLC purification, using a 1.5-fold excess of one unprotected peptide segment [1]. This efficiency for non-amide ligation is competitive with other chemoselective reactions like native chemical ligation or CuAAC click chemistry, but offers the distinct advantage of not requiring a thiol or azide within the peptide [2].

Oxime Ligation Yield

Reported

74% isolated yield

Reported oxime conjugation efficiency

Aqueous, pH 4–5, unprotected peptide segments, metal-free

Evidence Dimension	Isolated yield of peptide dimer via chemoselective ligation of fully unprotected peptides.
Target Compound Data	74% isolated yield for the ligation of two unprotected peptide segments (oxime bond formation).
Comparator Or Baseline	Native Chemical Ligation (NCL): Yields vary widely (40-90%) but require an N-terminal cysteine. CuAAC 'click': Can achieve >95% but requires incorporation of non-biological azide and alkyne handles.
Quantified Difference	Not directly comparable due to different chemistries. Adi provides a high-yielding route that is both metal-free and independent of cysteine, a valued attribute for many biological applications.
Conditions	Aqueous buffer, pH 4-5, room temperature, 18 hours, unprotected peptide segments.

Why This Matters

The 74% yield for a cysteine-free, metal-free conjugation in water validates the practical utility of the Adi building block. It is a concrete, measured outcome that justifies the selection of Adi for generating defined biomolecular chimeras with a clean linker.

• [1] Spetzler, J. C., & Hoeg-Jensen, T. (2001). A new amino acid derivative with a masked side-chain aldehyde and its use in peptide synthesis and chemoselective ligation. Journal of Peptide Science, 7(10), 537-551. PMID: 11695649. View Source
• [2] Dawson, P. E., Muir, T. W., Clark-Lewis, I., & Kent, S. B. (1994). Synthesis of proteins by native chemical ligation. Science, 266(5186), 776-779. View Source

Proven Applications of Adi in Peptide Ligation

Disulfide-Free Peptide Dimers as Protein Mimetics

The definitive use-case for Adi is the synthesis of covalent, non-natural peptide dimers. The foundational paper demonstrated this by synthesizing a peptide with an internal Adi residue, followed by oxidative unmasking and oxime ligation to an aminooxyacetyl-terminated peptide, yielding a homogeneous 74% isolated yield of the cross-linked dimer [1]. This strategy is directly applicable to creating insulin receptor agonists and antagonists where dimerization through a defined oxime linker provides biological function without the use of reducible disulfide bonds [2].

Head-to-Tail and Side-Chain Peptide Cyclization

Integrating the Adi building block enables efficient peptide cyclization, a proven strategy to improve metabolic stability and conformational rigidity. The primary reference demonstrates this by synthesizing a cyclo-peptide where the C-terminal Adi was oxidatively converted to an aldehyde, which then reacted intramolecularly with an N-terminal aminooxy group to form a covalent, non-reducible cyclic structure [1]. This contrasts with standard cyclization via amide bonds, which can be low-yielding and sequence-dependent, and provides a stable oxime tether.

Branched and Multivalent Peptide Architectures

Because the Adi residue can be placed at multiple internal sites within a peptide sequence, it provides a unique route to generating branched or multivalent peptide architectures (MAPs) [1]. A user can design a linear peptide bearing two Adi residues (or one combined with other click handles) and sequentially ligate different payloads (e.g., a fluorophore and a targeting ligand) at each site through orthogonal chemistries, a level of topological control not possible with N-terminal oxidation strategies.

Application

Selection Property

Validation Focus

Disulfide-free peptide dimer synthesis

Internal aldehyde for oxime cross-linking

Ligation efficiency and product homogeneity

Head-to-tail or side-chain peptide cyclization

C-terminal or internal aldehyde placement

Cyclization yield and conformational stability

Branched/multivalent peptide architectures

Multiple Adi residues for sequential ligation

Orthogonality and site-specific conjugation

• [1] Spetzler, J. C., & Hoeg-Jensen, T. (2001). A new amino acid derivative with a masked side-chain aldehyde and its use in peptide synthesis and chemoselective ligation. Journal of Peptide Science, 7(10), 537-551. PMID: 11695649. View Source
• [2] Schäffer, L., Brissette, R. E., Spetzler, J. C., Pillutla, R. C., Østergaard, S., Lennick, M., ... & Hoeg-Jensen, T. (2003). Assembly of high-affinity insulin receptor agonists and antagonists from peptide building blocks. Proceedings of the National Academy of Sciences, 100(8), 4435-4439. View Source